Cas no 1804920-95-3 (6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1804920-95-3
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4838534
• Update Time: 2025-10-29

6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-5(7(10)15)3-6(16-2)14-8(4)17-9(11,12)13/h3H,1-2H3
• InChI Key： QGDPOULMMBXUSJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N=C(C=1C)OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804920-95-3) and Its Applications in Modern Chemical Biology

6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride, identified by its CAS number 1804920-95-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a carbonyl chloride functional group, a methoxy substituent at the 6-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 2-position, contribute to its unique reactivity and potential applications.

The carbonyl chloride moiety in 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride makes it an excellent electrophile, facilitating various nucleophilic additions and condensation reactions. This property is particularly valuable in synthetic organic chemistry, where such intermediates are often employed to construct more complex molecular architectures. The methoxy, methyl, and trifluoromethoxy groups introduce additional electronic and steric influences, which can modulate the reactivity and selectivity of the compound in different chemical transformations.

In recent years, pyridine derivatives have been extensively studied for their role in medicinal chemistry. The structural motif of pyridine is found in numerous bioactive molecules, including pharmaceuticals that target various disease pathways. The specific substitution pattern in 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride may confer unique pharmacological properties, making it a promising scaffold for developing new therapeutic agents. For instance, the electron-withdrawing nature of the trifluoromethoxy group can enhance the lipophilicity of the molecule, while the presence of oxygen-containing groups like methoxy can influence metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The carbonyl chloride functionality allows for facile coupling with nucleophiles such as amines, alcohols, and thiols, enabling the construction of amides, esters, and thioesters respectively. These derivatives are fundamental building blocks in drug synthesis and have been widely used in both academic research and industrial applications. The versatility of 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride lies in its ability to serve as a precursor for multiple pharmacophores, making it a valuable asset in medicinal chemistry libraries.

Recent advancements in synthetic methodologies have further highlighted the importance of such intermediates. For example, transition-metal-catalyzed cross-coupling reactions have expanded the synthetic possibilities of pyridine derivatives significantly. The presence of electron-donating groups like methoxy can enhance the reactivity in palladium-catalyzed couplings, while the electron-withdrawing trifluoromethoxy group can influence regioselectivity. These findings underscore the importance of understanding the electronic properties of substituents when designing novel molecular entities.

The pharmaceutical industry has also seen a surge in interest for fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often enhances metabolic stability, binding affinity, and oral bioavailability. In this context, 6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride represents an excellent starting point for developing fluorinated pyridine-based drugs. Its structural framework provides a balance between lipophilicity and polarizability, which are critical factors in drug design.

Moreover, computational chemistry has played a pivotal role in optimizing the synthesis and applications of this compound. Molecular modeling studies have been instrumental in predicting reaction outcomes and identifying optimal conditions for various transformations. These computational approaches have not only accelerated synthetic routes but also provided insights into structure-activity relationships (SAR), which are essential for rational drug design.

In conclusion,6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804920-95-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives,6-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride is poised to play an increasingly important role in drug discovery and development.